ACETYLCHOLINE-(METHYL-14C) CHLORIDE
Description
Acetylcholine-(methyl-14C) chloride is a radiolabeled derivative of acetylcholine chloride, where the methyl group of the trimethylammonium moiety is substituted with carbon-14 (14C). This isotopic labeling enables precise tracking of acetylcholine metabolism, particularly in studies of neurotransmitter synthesis, degradation, and subcellular transport . The compound has a specific activity of 9.2 mCi/mmol (as reported in mitochondrial and synaptosomal marker studies) and is widely used in neurochemical research to investigate choline uptake, acetyltransferase activity, and vesicular storage mechanisms .
Properties
CAS No. |
16597-28-7 |
|---|---|
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
183.68 |
Synonyms |
ACETYLCHOLINE-(METHYL-14C) CHLORIDE |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
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